Cas no 61165-94-4 (1-Octanamine, 4-methylbenzenesulfonate)

• Product Name: 1-Octanamine, 4-methylbenzenesulfonate
• CAS No: 61165-94-4
• MF: C₁₅H₂₇NO₃S
• MW: 301.444783449173
• CID: 490044
• PubChem ID: 71398782
• Update Time: 2025-04-19

1-Octanamine, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,octan-1-amine
• Octan-1-amine 4-methylbenzenesulfonate
• 4-Methylbenzene-1-sulfonic acid--octan-1-amine (1/1)
• 61165-94-4
• DTXSID40820188
• 98% pound 4 Times Purification pound(c)
• octylammonium p-toluenesulfonate
• 1-Octanamine, 4-methylbenzenesulfonate (1:1)

• Inchi： 1S/C8H19N.C7H8O3S/c1-2-3-4-5-6-7-8-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-9H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： CPQFXIQHXVODIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.NCCCCCCCC

Computed Properties

• Exact Mass: 301.17131
• Monoisotopic Mass: 301.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39